Cas no 480424-95-1 (4-(3-Carboxypropanoyl)aminobenzeneboronic Acid)

• Product Name: 4-(3-Carboxypropanoyl)aminobenzeneboronic Acid
• CAS No: 480424-95-1
• MF: C₁₀H₁₂BNO₅
• MW: 237.016983032227
• MDL: MFCD03789260
• CID: 328253
• PubChem ID: 24880948
• Update Time: 2025-04-19

4-(3-Carboxypropanoyl)aminobenzeneboronic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Boronophenyl)amino)-4-oxobutanoic acid
• 4-(4-boronoanilino)-4-oxobutanoic acid
• 4-Succinamidophenylboronic acid
• Butanoic acid,4-[(4-boronophenyl)amino]-4-oxo-
• N-(4-PHENYLBORONIC)SUCCINAMIC ACID
• BM085
• N-[4-Phenylboronic]-succinamic acid
• VYUCUZOJUHAJLU-UHFFFAOYSA-N
• AKOS015894348
• 4-(4-boronophenylamino)-4-oxobutanoic acid
• MFCD03789260
• E78230
• 480424-95-1
• N-[4-Benzeneboronic]succinamic acid
• SCHEMBL3985952
• DTXSID60377705
• 4-[(3-carboxypropanoyl)amino]benzeneboronic acid
• A827435
• n-(4-boronophenyl)succinamic acid
• LS-13775
• N-(4-PHENYLBORONIC)SUCCINAMICACID
• N-(4-Phenylboronic)succinamic acid(contains varying amounts of Anhydride)
• 3-{[4-(dihydroxyboranyl)phenyl]carbamoyl}propanoic acid
• CS-0359981
• 4-(3-Carboxypropanoyl)aminobenzeneboronic Acid

• MDL： MFCD03789260
• Inchi： 1S/C10H12BNO5/c13-9(5-6-10(14)15)12-8-3-1-7(2-4-8)11(16)17/h1-4,16-17H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： VYUCUZOJUHAJLU-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 237.08100
• Monoisotopic Mass: 237.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: solid
• Density: 1.37
• Melting Point: 165-169 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.58
• PSA: 106.86000
• LogP: -0.75730
• Solubility: Not determined

4-(3-Carboxypropanoyl)aminobenzeneboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides